alpha-Ergocryptine mesylate

• CAS No.: 2706-66-3
• Molecular Formula: C33H45N5O8S
• Molecular Weight: 671.8 g/mol
• IUPAC Name: (6aR,9R)-N-[(1S,2S,4R,7S)-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide;methanesulfonic acid
• InChI: InChI=1S/C32H41N5O5.CH4O3S/c1-17(2)12-25-29(39)36-11-7-10-26(36)32(41)37(25)30(40)31(42-32,18(3)4)34-28(38)20-13-22-21-8-6-9-23-27(21)19(15-33-23)14-24(22)35(5)16-20;1-5(2,3)4/h6,8-9,13,15,17-18,20,24-26,33,41H,7,10-12,14,16H2,1-5H3,(H,34,38);1H3,(H,2,3,4)/t20-,24-,25+,26+,31-,32+;/m1./s1
• InChI Key: LVANISFDPWIHDR-DRHOTACKSA-N
• Isomeric SMILES: CC(C)C[C@H]1C(=O)N2CCC[C@H]2[C@]3(N1C(=O)[C@](O3)(C(C)C)NC(=O)[C@H]4CN([C@@H]5CC6=CNC7=CC=CC(=C67)C5=C4)C)O.CS(=O)(=O)O
• SMILES: CC(C)CC1C(=O)N2CCCC2C3(N1C(=O)C(O3)(C(C)C)NC(=O)C4CN(C5CC6=CNC7=CC=CC(=C67)C5=C4)C)O.CS(=O)(=O)O
• Synonyms: alpha-ergocryptine; ergocryptine; ergocryptine citrate, (5'alpha)-isomer; ergocryptine mesylate; ergocryptine monomethanesulfonate, (5'alpha)-isomer; ergocryptine monomethanesulfonate, (5'alpha,8alpha)-isomer; ergocryptine phosphate, (5'alpha)-isomer; ergocryptine sulfate, (1:1) salt, (5'alpha)-isomer; ergocryptine tartrate, (5'alpha)-isomer; ergocryptine, (5'alpha(S),8alpha)-isomer; ergocryptine, (5'alpha,8alpha)-isomer; ergokryptin

Description

Alpha-Ergocryptine mesylate, also known as this compound, is a useful research compound. Its molecular formula is C33H45N5O8S and its molecular weight is 671.8 g/mol. The purity is usually 95%.
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